
Synthesis of 1,2-Bis(chloroacetoxy)ethane: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2-Bis(chloroacetoxy)ethane

Cat. No.: B1266265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of 1,2-
Bis(chloroacetoxy)ethane, a valuable bifunctional molecule utilized as a crosslinking agent

and an intermediate in the synthesis of various specialized compounds. This document outlines

the primary synthetic pathway, detailed experimental protocols, and relevant quantitative data

to support research and development in the pharmaceutical and materials science sectors.

Core Synthesis Pathway: Acylation of Ethylene
Glycol
The most direct and widely employed method for the synthesis of 1,2-
Bis(chloroacetoxy)ethane is the diacylation of ethylene glycol with chloroacetyl chloride. This

reaction is a nucleophilic acyl substitution where the hydroxyl groups of ethylene glycol act as

nucleophiles, attacking the electrophilic carbonyl carbon of chloroacetyl chloride. The reaction

typically proceeds in the presence of a base to neutralize the hydrochloric acid byproduct,

driving the reaction to completion.

Reaction Scheme:
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Reactants

Ethylene Glycol
HO(CH₂)₂OH

1,2-Bis(chloroacetoxy)ethane
ClCH₂C(O)O(CH₂)₂OC(O)CH₂Cl

+ 2

Chloroacetyl Chloride (2 equiv.)
ClC(O)CH₂Cl

Base (e.g., Pyridine or Triethylamine)

2 HCl

Neutralizes

Figure 1: Synthesis of 1,2-Bis(chloroacetoxy)ethane
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Starting Materials:
- Ethylene Glycol

- Chloroacetyl Chloride
- Pyridine

- Dichloromethane

Diacylation Reaction
(0°C to Room Temp)

Aqueous Workup:
- Water Quench
- NaHCO₃ Wash

- Brine Wash

Drying and
Solvent Removal

Purification:
- Vacuum Distillation or

- Column Chromatography

Pure 1,2-Bis(chloroacetoxy)ethane

Figure 2: Experimental Workflow

Click to download full resolution via product page

To cite this document: BenchChem. [Synthesis of 1,2-Bis(chloroacetoxy)ethane: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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